4-Bromo-5-fluoro-2-nitroaniline
Cat. No. B129579
M. Wt: 235.01 g/mol
InChI Key: UBANSCIKTQSEOQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05620979
Procedure details
4-Bromo-5-fluoro-1,2-diaminobenzene was prepared using an adaptation of the method of Bellamy et al. (Bellamy, F. D. et al., Tetrahedron Lett. 25: 839 (1984)). A mixture of 4-bromo-3-fluoro-6-nitroaniline (320 mg, 1.36 mmol) and SnCl2.2H2O (1.53 g, 6.81 mmol) dissolved in 7 mL ethyl acetate and 3 mL absolute ethanol under N2 was heated at 75° C. for 8 h. Some starting material had remained (by TLC) after only 1 h heating. All the starting material had reacted after 8 h as evidenced by TLC (silica gel, 3:1 hexanes:ethyl acetate). The reaction was allowed to cool to room temperature and poured into 50 mL H2O. Sufficient sat'd NaHCO3 solution was added (foaming!) to bring the pH to 5. The resulting mixture was extracted with 3×25 mL ethyl acetate and the combined organic extracts washed with 20 mL sat'd NaCl solution. The organic phase was dried (MgSO4), vacuum filtered and the solvent rotary evaporated to yield a white powder 277 mg (99%). 1H NMR (CDCl3) δ 3.22 (br s, 2H, NH2); 3.60 (br s, 2H, NH2); 6.50 (d, 1H, JHF =9.6 Hz, H-6); 6.83 (d, 1H, JHF =6.6 Hz, H-3).
[Compound]
Name
hexanes
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Name
Yield
99%
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:8]=[C:7]([N+:9]([O-])=O)[C:5]([NH2:6])=[CH:4][C:3]=1[F:12].O.O.Cl[Sn]Cl.C(O)C.C([O-])(O)=O.[Na+]>C(OCC)(=O)C.O>[Br:1][C:2]1[C:3]([F:12])=[CH:4][C:5]([NH2:6])=[C:7]([NH2:9])[CH:8]=1 |f:1.2.3,5.6|
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Inputs
Step One
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Name
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Quantity
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320 mg
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Type
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reactant
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Smiles
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BrC1=C(C=C(N)C(=C1)[N+](=O)[O-])F
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Name
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Quantity
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1.53 g
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Type
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reactant
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Smiles
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O.O.Cl[Sn]Cl
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Step Two
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Name
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Quantity
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3 mL
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Type
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reactant
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Smiles
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C(C)O
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(=O)(O)[O-].[Na+]
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Step Four
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Name
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Quantity
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7 mL
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Type
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solvent
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Smiles
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C(C)(=O)OCC
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Step Five
[Compound]
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Name
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hexanes
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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Step Six
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(C)(=O)OCC
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Step Seven
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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after only 1 h
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Duration
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1 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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heating
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CUSTOM
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Type
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CUSTOM
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Details
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All the starting material had reacted after 8 h
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Duration
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8 h
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ADDITION
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Type
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ADDITION
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Details
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was added (foaming!)
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EXTRACTION
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Type
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EXTRACTION
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Details
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The resulting mixture was extracted with 3×25 mL ethyl acetate
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WASH
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Type
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WASH
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Details
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the combined organic extracts washed with 20 mL
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The organic phase was dried (MgSO4), vacuum
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CUSTOM
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Type
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CUSTOM
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Details
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the solvent rotary evaporated
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Outcomes
Product
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Name
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Type
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product
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Smiles
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BrC1=CC(=C(C=C1F)N)N
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Name
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Type
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product
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Smiles
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 277 mg | |
| YIELD: PERCENTYIELD | 99% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
